Cas no 601516-82-9 (2-chloro-7-methoxy-5-(propan-2-yl)-3,4-dihydroquinazolin-4-one)

• Product Name: 2-chloro-7-methoxy-5-(propan-2-yl)-3,4-dihydroquinazolin-4-one
• CAS No: 601516-82-9
• MF: C₁₂H₁₃ClN₂O₂
• MW: 252.696821928024
• MDL: MFCD30471450
• CID: 2951989
• PubChem ID: 135742343
• Update Time: 2025-05-23

2-chloro-7-methoxy-5-(propan-2-yl)-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-氯-7-甲氧基-5-(1-甲基乙基)喹唑啉-4-酮
• 2-chloro-5-isopropyl-7-methoxyquinazolin-4(3H)-one
• 2-chloro-7-methoxy-5-propan-2-yl-3H-quinazolin-4-one
• 2-Chloro-7-methoxy-5-(1-methylethyl)-4(3h)-quinazolinone
• F15750
• 4(3H)-Quinazolinone, 2-chloro-7-methoxy-5-(1-methylethyl)-
• 4(3H)-Quinazolinone,2-chloro-7-methoxy-5-(1-methylethyl)-
• 2-chloro-7-methoxy-5-(propan-2-yl)-3,4-dihydroquinazolin-4-one
• 601516-82-9
• AKOS032961476
• 2-Chloro-5-isopropyl-7-methoxyquinazolin-4(3H)-one 601516-82-9

• MDL： MFCD30471450
• Inchi： 1S/C12H13ClN2O2/c1-6(2)8-4-7(17-3)5-9-10(8)11(16)15-12(13)14-9/h4-6H,1-3H3,(H,14,15,16)
• InChI Key： GUHZAJHOLVAWRT-UHFFFAOYSA-N
• SMILES： ClC1=NC2=CC(=CC(=C2C(N1)=O)C(C)C)OC

Computed Properties

• Exact Mass: 252.0665554Da
• Monoisotopic Mass: 252.0665554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.7

Additional information on 2-chloro-7-methoxy-5-(propan-2-yl)-3,4-dihydroquinazolin-4-one

2-Chloro-7-Methoxy-5-(Propan-2-Yl)-3,4-Dihydroquinazolin-4-One

2-Chloro-7-methoxy-5-(propan-2-yl)-3,4-dihydroquinazolin-4-one is a complex organic compound with the CAS number 601516-82-9. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities and potential applications in drug discovery. The molecule features a quinazolinone core with substituents at positions 2, 5, and 7, including a chlorine atom, a methoxy group, and an isopropyl group, respectively. These substituents play a crucial role in determining the compound's pharmacological properties and stability.

The synthesis of 2-chloro-7-methoxy-5-(propan-2-yl)-3,4-dihydroquinazolin-4-one involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic chemistry have enabled more efficient routes for constructing such complex molecules, leveraging techniques like microwave-assisted synthesis and catalytic processes. These methods not only enhance the scalability of production but also reduce environmental impact, aligning with current green chemistry principles.

Research into the biological activity of 601516-82-9 has revealed promising results in various therapeutic areas. For instance, studies have demonstrated its potential as an anticancer agent due to its ability to inhibit specific kinase enzymes involved in tumor growth and metastasis. Additionally, this compound has shown anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases. The presence of the methoxy group at position 7 is believed to contribute significantly to these activities by enhancing the molecule's solubility and bioavailability.

The structural uniqueness of 2-chloro-7-methoxy-5-(propan-2-yl)-3,4-dihydroquinazolinone also makes it an interesting target for further structural modifications. Scientists are exploring analogs with different substituents to optimize its pharmacokinetic profile and efficacy. For example, substituting the chlorine atom with other halogens or altering the isopropyl group could lead to compounds with improved selectivity or reduced toxicity.

In terms of applications, 601516-82-9 is being actively investigated in preclinical studies for its potential use in oncology and inflammation therapy. Its ability to modulate key cellular pathways makes it a valuable tool for understanding disease mechanisms at a molecular level. Furthermore, the compound's stability under physiological conditions suggests that it could be suitable for formulation into various drug delivery systems, enhancing its therapeutic potential.

Looking ahead, the development of 2-chloro-7-methoxy-5-(propan-2-ylium)-3,4-dihydroquinazolinone as a therapeutic agent hinges on further preclinical testing and subsequent clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through the drug development pipeline.